Microwave-assisted valorization of biodiesel byproduct glycerol to solketal over Musa acuminata peel waste derived solid acid catalyst: process optimization, kinetics, and thermodynamics†
Energy Advances Pub Date: 2023-12-04 DOI: 10.1039/D3YA00369H
Abstract
The massive quantity of glycerol produced due to the rapid expansion of biodiesel production requires its transformation into value-added products utilizing novel and sustainable methods. Here we report the microwave-induced production of solketal from glycerol using banana (Musa acuminata) peel waste functionalized with sulfonic acid as a heterogeneous catalyst. FTIR, PXRD, TGA, SEM-EDX, and TEM techniques were used to examine the chemical composition and morphology of the catalyst. The four parameters, the glycerol to acetone molar ratio (GTAR), reaction time, catalyst wt.%, and reaction temperature, were optimized using central composite design (CCD). 94.89% glycerol conversion to solketal was observed with a catalyst loading of 7 wt.%, a GTAR of 1 : 4, a reaction temperature of 65 °C, and a reaction time of 12 min. The catalyst showed remarkable stability when used repeatedly and could be reused at least five times without substantial reduction in its activity. With an activation energy of 40.23 kJ mol−1, the reaction followed pseudo-first-order kinetics. The thermodynamic analysis established the endothermic and non-spontaneous nature of the acetalization reaction. Therefore, this technique of glycerol valorization could be applied to the production of solketal as a biofuel additive on an industrial scale with further optimization.
Recommended Literature
- [1] Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates
- [2] Inside back cover
- [3] Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†
- [4] Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†
- [5] Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†
- [6] Transition-metal complexes containing an as-donor positively-charged ligand
- [7] Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties
- [8] Inorganic analysis
- [9] Contents list
- [10] A band-gap-graded CZTSSe solar cell with 12.3% efficiency†
Journal Name：Energy Advances
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 137361-05-8
-
CAS no.: 131864-71-6
